Cas no 1184918-12-4 (4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid)

4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid structure
1184918-12-4 structure
Product Name:4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
CAS No:1184918-12-4
MF:C10H10ClN3O2
MW:239.658300876617
CID:2615813
PubChem ID:42609109
Update Time:2025-04-21

4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
    • 4-chloro-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
    • DTXSID10654912
    • 4-Chloro-7-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
    • AKOS015916956
    • 7h-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid,4-chloro-7-(1-methylethyl)-
    • 1184918-12-4
    • Inchi: 1S/C10H10ClN3O2/c1-5(2)14-3-6(10(15)16)7-8(11)12-4-13-9(7)14/h3-5H,1-2H3,(H,15,16)
    • InChI Key: CNIXTIJPWLXRTI-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(C(=O)O)=CN(C2=NC=N1)C(C)C

Computed Properties

  • Exact Mass: 239.0461543Da
  • Monoisotopic Mass: 239.0461543Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68Ų

4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid Related Literature

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